Cas no 7066-19-5 (Benzo[f]quinazolin-1(2H)-one)

• Product Name: Benzo[f]quinazolin-1(2H)-one
• CAS No: 7066-19-5
• MF: C₁₉H₁₈ClN₃O₂S
• MW: 387.883121967316
• CID: 578581
• PubChem ID: 5268422
• Update Time: 2025-04-19

Benzo[f]quinazolin-1(2H)-one Chemical and Physical Properties

Names and Identifiers

• Benzo[f]quinazolin-1(2H)-one
• 3-pyridinesulfonamide, 6-[(3-chlorophenyl)amino]-N-ethyl-N-phenyl-
• 6-[(3-Chlorophenyl)amino]-N-ethyl-N-phenylpyridine-3-sulfonamide
• 6-(3-chloroanilino)-N-ethyl-N-phenylpyridine-3-sulfonamide
• DTXSID60990892
• AKOS002781581
• 7066-19-5

• Inchi： 1S/C19H18ClN3O2S/c1-2-23(17-9-4-3-5-10-17)26(24,25)18-11-12-19(21-14-18)22-16-8-6-7-15(20)13-16/h3-14H,2H2,1H3,(H,21,22)
• InChI Key： WABCJVLSWAAHJD-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)NC1=CC=C(C=N1)S(N(C1C=CC=CC=1)CC)(=O)=O

Computed Properties

• Exact Mass: 387.08104
• Monoisotopic Mass: 387.0808257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 533
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 70.7Ų

Experimental Properties

• PSA: 62.3